Cas no 7746-29-4 (6-Methoxy-3-methyl-1H-indazole)

• Product Name: 6-Methoxy-3-methyl-1H-indazole
• CAS No: 7746-29-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD07780793
• CID: 838859
• PubChem ID: 22290992
• Update Time: 2025-04-19

6-Methoxy-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-methyl-1H-indazole
• 6-methoxy-3-methyl-2H-indazole
• 3-Methyl-6-methoxy-1H-indazole
• 3-Methyl-6-methoxy 1H-indazole
• VDRWFBGSDLRPLK-UHFFFAOYSA-N
• 6-methoxy-3-methyl-1 H-indazole
• FCH857218
• MB04772
• AM804352
• ST2412431
• AB0026684
• W8405
• A839105
• AKOS006287577
• SY102360
• G11598
• 6-Methoxy-3-methylindazole
• SCHEMBL1144940
• 6-methoxy-3-methyl-2H-indazole;6-Methoxy-3-methyl-1H-indazole
• FS-2764
• FT-0655631
• CS-0153384
• MFCD07780793
• 7746-29-4
• DTXSID00624422
• DB-075326

• MDL： MFCD07780793
• Inchi： 1S/C9H10N2O/c1-6-8-4-3-7(12-2)5-9(8)11-10-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： VDRWFBGSDLRPLK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C)NN=C2C=1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 1.9

Experimental Properties

• Boiling Point: 323.0±22.0°C at 760 mmHg
• PSA: 37.91000
• LogP: 1.87990

6-Methoxy-3-methyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles